Cas no 2580188-12-9 (methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate)

• Product Name: methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate
• CAS No: 2580188-12-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6503209
• PubChem ID: 165891745
• Update Time: 2025-07-18

methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate
• EN300-27724828
• 2580188-12-9

• Inchi： 1S/C8H13NO2/c1-11-8(10)7-3-2-5-9-6-4-7/h4,9H,2-3,5-6H2,1H3
• InChI Key： BXJIJMGTCQVIDR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCNCCC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate

Exploring the Properties and Applications of Methyl 2,5,6,7-Tetrahydro-1H-Azepine-4-Carboxylate (CAS No. 2580188-12-9)

Methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate (CAS No. 2580188-12-9) is a heterocyclic compound with a unique seven-membered ring structure, combining an azepine core with a carboxylate ester functional group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex structures. The azepine scaffold, in particular, is a key motif in medicinal chemistry, often associated with bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers are increasingly exploring its applications in small-molecule drug development, where its structural flexibility allows for modifications to enhance bioavailability or target specificity. Additionally, its potential as an intermediate in the synthesis of natural product analogs aligns with the growing interest in green chemistry and reduced synthetic complexity.

One of the most searched questions regarding this compound revolves around its synthetic routes and scalability. Optimizing the production of CAS No. 2580188-12-9 is critical for industrial applications, with recent studies focusing on catalytic methods to improve yield and reduce waste. Another hot topic is its role in fragment-based drug design, where its compact yet modifiable structure serves as a starting point for developing inhibitors of protein-protein interactions—a frontier in tackling diseases like cancer and neurodegenerative conditions.

The physicochemical properties of methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate also make it a candidate for material science innovations. Its ability to participate in cycloaddition reactions and form stable complexes with metals has sparked interest in designing functional polymers or catalysts. Furthermore, its solubility profile and stability under physiological conditions are frequently discussed in forums, reflecting the compound’s relevance in formulation science.

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In conclusion, methyl 2,5,6,7-tetrahydro-1H-azepine-4-carboxylate represents a promising intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to materials engineering—coupled with its synthetic accessibility, position it as a valuable asset in modern scientific endeavors. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and technology.